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Compound of Interest

Compound Name: Phenethyl lactate

CAS No.: 155449-46-0

Cat. No.: B120143

Get Quote

CAS No: 10138-63-3 Synonyms: 2-Phenylethyl 3-hydroxypropanoate; Hydracrylic acid

phenethyl ester[1]

Executive Safety Summary & Risk Profile
The Critical Distinction: Before handling, researchers must verify the CAS number. Phenethyl
lactate (CAS 10138-63-3) is frequently confused with Ethyl lactate (CAS 97-64-3). While Ethyl

lactate is a Flammable Liquid (Category 3) that causes serious eye damage, Phenethyl
lactate is significantly less hazardous, characterized by low volatility and a lack of GHS hazard

classification in many jurisdictions [1, 2].

However, "Not Classified" does not mean "Risk-Free." As a lipophilic ester used in fragrance

and flavor applications, it poses risks of cross-contamination and mild irritation upon prolonged

contact. This guide focuses on Good Laboratory Practice (GLP) to maintain sample integrity

and worker hygiene, rather than the high-hazard containment protocols required for its lower-

molecular-weight cousins.[1]
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State: Liquid (viscous) or low-melting solid (MP ~55°C) depending on purity and ambient

temperature [3].[1]

Volatility: Low (BP ~328°C).[1] Inhalation risk is minimal at room temperature but increases

significantly if the substance is heated for synthesis or formulation [3].

Solubility: Insoluble in water; soluble in alcohols and oils. This dictates that water-based

washing alone is ineffective for decontamination; solvent-based cleanup is required.[1]

PPE Selection Matrix
The following recommendations are based on the chemical structure (organic ester) and

standard industrial hygiene principles for handling non-hazardous but lipophilic substances.
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PPE Category Recommendation Technical Rationale

Hand Protection Nitrile Rubber (0.11 mm min)

Splash Protection: Nitrile

provides excellent resistance

to organic esters and oils.[1]

Latex is not recommended due

to poor organic solvent

resistance and potential

allergenicity. Immersion: For

prolonged submersion, use

Butyl Rubber or Silver Shield

(laminate) gloves.[1]

Eye Protection
Safety Glasses with Side

Shields

Standard GLP. If heating the

substance (>60°C) or

performing high-shear mixing,

upgrade to Chemical Splash

Goggles to prevent thermal

burns or ocular entry of hot

vapors.[1]

Respiratory
Not Required (Standard

Conditions)

Due to low vapor pressure,

ambient ventilation is usually

sufficient.[1] Exception: If

aerosolizing or heating

>100°C, use a Half-mask with

Organic Vapor (OV) cartridges

(Type A, Brown band).

Body Protection
Standard Cotton/Poly Lab

Coat

Prevents contamination of

street clothes. Because

Phenethyl lactate is oily and

persistent, a chemical-resistant

apron is advised for bulk

transfer (>1L) to prevent

difficult-to-remove stains.[1]
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Scenario A: General Handling (Benchtop)
Context: Weighing, pipetting, or transferring small volumes (<100 mL) at room temperature.

Protocol:

Donning: Put on lab coat and adjust cuffs. Don nitrile gloves, ensuring they overlap the lab

coat cuffs. Inspect gloves for pinholes.[1]

Transfer: Use positive displacement pipettes if the liquid is viscous.[1] Avoid using mouth

pipettes (strictly prohibited).[1]

Hygiene: If gloved hands touch the liquid, change gloves immediately. The lipophilic nature

of the ester means it will eventually permeate thin nitrile, transferring the odor and

potential irritant to the skin.

Scenario B: Heated Synthesis or Bulk Transfer
Context: Heating Phenethyl lactate for esterification reactions or dissolving it into a lipid

base.

Protocol:

Engineering Control: Move all operations to a Fume Hood. Heated esters generate vapors

that, while not acutely toxic, can be respiratory irritants and carry a persistent, clinging

odor.[1]

Eye Defense: Don chemical splash goggles.[1]

Thermal Protection: If handling hot glassware, wear thermal-protective gloves over nitrile

gloves.[1] Do not use asbestos-based gloves; use Nomex or silicone.

Emergency Response & Waste Management
Spill Cleanup Workflow
Because Phenethyl lactate is insoluble in water, a simple "wet paper towel" wipe-up will only

spread the grease.[1]
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Figure 1: Logic flow for effectively cleaning lipophilic ester spills.[1]

Disposal Considerations
Classification: Non-hazardous organic waste.[1]

Segregation: Do not mix with strong oxidizers (e.g., nitric acid, perchlorates) in the waste

stream, as esters can act as fuel.[1]

Container: High-density polyethylene (HDPE) or glass containers are suitable.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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